![molecular formula C21H24N2O5S2 B2837904 N-(3,4-dimethylphenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide CAS No. 863022-06-4](/img/structure/B2837904.png)
N-(3,4-dimethylphenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide
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Description
N-(3,4-dimethylphenyl)-4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C21H24N2O5S2 and its molecular weight is 448.55. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Benzamide derivatives have been explored for their herbicidal activity. One study highlighted "Dimethylpropynylbenzamides" as a new group of herbicides showing activity against annual and perennial grasses, potentially useful in agriculture for forage legumes, certain turf grasses, and cultivated crops (K. Viste, A. J. Cirovetti, B. Horrom, 1970).
Antitumor Activity
Research into benzene sulfonamide derivatives has shown that some compounds exhibit excellent in vitro antitumor activity against HepG2 and MCF-7 cell lines. Further studies on these compounds could provide insights into their mechanism of action and potential therapeutic applications (Asmaa M. Fahim, Mona A. Shalaby, 2019).
Mitosis Inhibition
A study on N-(1,1-dimethylpropynyl) benzamide series found that these compounds are powerful and selective inhibitors of mitosis in plant cells, suggesting their utility in understanding cell division and potentially developing new agricultural chemicals (G. Merlin, F. Nurit, P. Ravanel, J. Bastide, C. Coste, M. Tissut, 1987).
Electrochromic Properties
Research into polyamides with pendant dimethoxy-substituted triphenylamine (TPA) units, related to benzamide functionalities, has demonstrated their potential in electrochromic devices due to their good solubility and thermal stability. These materials could be used in smart windows, displays, and other electrochromic applications (Guey‐Sheng Liou, Cha-Wen Chang, 2008).
Anticonvulsant Properties
Several studies have focused on the synthesis and evaluation of benzamide derivatives for their anticonvulsant activity. These compounds have shown promise in various animal models, suggesting their potential for further development as antiepileptic drugs (D. Lambert, G. Hamoir, E. Hermans, J. Poupaert, 1995).
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-4-(dimethylsulfamoyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O5S2/c1-15-5-8-18(13-16(15)2)23(19-11-12-29(25,26)14-19)21(24)17-6-9-20(10-7-17)30(27,28)22(3)4/h5-13,19H,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCBPXWGCLMMKEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.